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Compound of Interest

Compound Name: 2-Amino-6-bromophenol

Cat. No.: B1283759 Get Quote

An In-depth Technical Guide to 2-Amino-6-
bromophenol
For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Amino-6-bromophenol (CAS No: 28165-50-6), a key intermediate in organic

synthesis. The document details its structural and physicochemical characteristics, provides

illustrative experimental protocols for its synthesis and analysis, and outlines essential safety

and handling procedures. The information is presented to support its application in research

and development, particularly within the pharmaceutical and chemical industries.

Physicochemical and Structural Properties
2-Amino-6-bromophenol is a halogenated aromatic compound containing amino and hydroxyl

functional groups. These groups confer specific reactivity, making it a versatile building block

for the synthesis of more complex molecules. Its core properties are summarized below.

Table 1: Physical and Chemical Properties of 2-Amino-6-bromophenol
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Property Value Source(s)

IUPAC Name 2-amino-6-bromophenol [1]

CAS Number 28165-50-6 [1][2][3]

Molecular Formula C₆H₆BrNO [1][2][3]

Molecular Weight 188.02 g/mol [1][2]

Appearance Solid

Melting Point 83-84°C [2]

Boiling Point 246.4 ± 25.0 °C (Predicted) [2]

Topological Polar Surface Area 46.3 Å² [1]

InChI Key
LOBRHADLNRMHOO-

UHFFFAOYSA-N
[1]

SMILES C1=CC(=C(C(=C1)Br)O)N [1]

Experimental Protocols
The following sections detail generalized experimental methodologies for the synthesis and

analysis of 2-Amino-6-bromophenol. These protocols are based on standard organic

chemistry techniques and procedures reported for analogous compounds.

A common route for the synthesis of aminophenols involves the reduction of a corresponding

nitrophenol. This example outlines the conceptual steps for synthesizing 2-Amino-6-
bromophenol from 2-bromo-6-nitrophenol.

Objective: To synthesize 2-Amino-6-bromophenol by reducing the nitro group of 2-bromo-6-

nitrophenol.

Materials:

2-bromo-6-nitrophenol

Ethanol (or other suitable solvent like Tetrahydrofuran)
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Reducing agent (e.g., Tin(II) chloride, Iron powder in acidic medium, or catalytic

hydrogenation with H₂/Pd-C)

Hydrochloric acid (if using metal-based reduction)

Sodium bicarbonate or Sodium hydroxide solution

Dichloromethane or Ethyl acetate (for extraction)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Dissolution: Dissolve 2-bromo-6-nitrophenol in a suitable solvent such as ethanol in a round-

bottom flask.

Addition of Reducing Agent:

For Catalytic Hydrogenation: Add a catalytic amount of Palladium on carbon (Pd/C).

For Metal/Acid Reduction: Add iron powder and slowly add hydrochloric acid while stirring.

Reaction:

For Hydrogenation: Subject the mixture to a hydrogen atmosphere (using a balloon or a

Parr hydrogenator) and stir at room temperature until the reaction is complete (monitored

by TLC).

For Metal/Acid Reduction: Heat the mixture to reflux and stir for several hours until the

starting material is consumed.

Work-up:

For Hydrogenation: Filter the reaction mixture through Celite to remove the catalyst and

concentrate the filtrate under reduced pressure.

For Metal/Acid Reduction: Cool the reaction mixture and neutralize it with a saturated

sodium bicarbonate solution or a dilute sodium hydroxide solution.
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Extraction: Extract the aqueous mixture with an organic solvent like dichloromethane or ethyl

acetate (3x).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,

filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification: Purify the crude 2-Amino-6-bromophenol by recrystallization from a suitable

solvent system (e.g., ethanol/water or hexane/ethyl acetate) to obtain the final product.

Synthesis Workflow for 2-Amino-6-bromophenol
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Caption: Conceptual workflow for the synthesis of 2-Amino-6-bromophenol.

The identity and purity of synthesized 2-Amino-6-bromophenol should be confirmed using

standard analytical techniques.

1. High-Performance Liquid Chromatography (HPLC):

Objective: To assess the purity of the synthesized compound.

Method: A small sample is dissolved in the mobile phase and injected into an HPLC system

equipped with a C18 column and a UV detector.

Typical Conditions:

Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid or

trifluoroacetic acid).

Flow Rate: 1.0 mL/min.
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Detection: UV absorbance at a wavelength where the compound has significant

absorbance (e.g., 254 nm or 280 nm).

Purity Assessment: Purity is determined by the relative area of the main product peak

compared to the total area of all peaks.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To confirm the chemical structure of the compound.

Method: A sample is dissolved in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) and

analyzed.

Expected ¹H NMR Spectra: The spectrum should show distinct signals corresponding to the

aromatic protons and the protons of the amine and hydroxyl groups. The splitting patterns

and integration values will confirm the substitution pattern on the benzene ring.

Expected ¹³C NMR Spectra: The spectrum will show six distinct signals for the aromatic

carbons, confirming the structure.

3. Mass Spectrometry (MS):

Objective: To confirm the molecular weight of the compound.

Method: A sample is analyzed using techniques like Electrospray Ionization (ESI) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Expected Result: The mass spectrum should show a molecular ion peak [M+H]⁺ or [M]⁺

corresponding to the calculated molecular weight (approx. 188.02). The characteristic

isotopic pattern for bromine (¹⁹Br and ⁸¹Br in ~1:1 ratio) will be visible as two peaks of nearly

equal intensity separated by 2 m/z units (e.g., at m/z 188 and 190).
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Analytical Workflow for Compound Characterization
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Caption: Typical analytical workflow for chemical characterization.

Reactivity and Potential Applications
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2-Amino-6-bromophenol is a valuable intermediate in the synthesis of pharmaceuticals and

other fine chemicals.

The amino group can undergo diazotization, acylation, and alkylation reactions.

The hydroxyl group can be alkylated or acylated.

The aromatic ring is activated by the amino and hydroxyl groups, making it susceptible to

further electrophilic substitution.

The bromine atom can be replaced via nucleophilic aromatic substitution or participate in

cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig couplings), allowing for the

introduction of diverse functionalities.

These reactive sites make it a key starting material for building heterocyclic structures, such as

benzoxazoles, which are important scaffolds in drug discovery.

Safety and Handling
2-Amino-6-bromophenol is classified as hazardous.[1] It is crucial to handle this chemical with

appropriate safety precautions.

Table 2: GHS Hazard Information for 2-Amino-6-bromophenol

Hazard Statement Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Hazardous to the aquatic

environment, acute hazard
H400 Very toxic to aquatic life.[1]

Hazardous to the aquatic

environment, long-term hazard
H410

Very toxic to aquatic life with

long lasting effects.[1]

Handling and Storage Recommendations:

Handling: Use only in a chemical fume hood.[3] Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3]
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Avoid inhalation of dust and contact with skin and eyes.

Storage: Store in a tightly closed container in a dry, well-ventilated place.[3] Keep away from

heat, sparks, and open flames.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents.[3]

This guide provides a foundational understanding of 2-Amino-6-bromophenol for its safe and

effective use in a research and development setting. Always refer to a current Safety Data

Sheet (SDS) before handling the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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